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Compound of Interest

Compound Name: 3-lodo-2-methylphenylacetic acid
CAS No.: 1261554-90-8
Cat. No.: B2377089

Get Quote

Executive Summary & Chemical Profile[1]

Effective waste management of 3-lodo-2-methylphenylacetic acid requires moving beyond
generic "organic waste" protocols. As a halogenated carboxylic acid, this compound presents a
dual challenge: acidity and halogen content (lodine).[1] Improper disposal into non-halogenated
waste streams can result in regulatory fines (RCRA violations) and equipment corrosion at
incineration facilities due to the formation of hydroiodic acid (HI).

Chemical Identification
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Parameter Detail

Chemical Name 3-lodo-2-methylphenylacetic acid

CAS Number 1261554-90-8

Formula CoHslO2

Physical State Solid (White to Off-white/Yellow)

Acidity (pKa) ~4.3 (Estimated; similar to phenylacetic acid)

H302 (Harmful if swallowed), H315 (Skin

Primary Hazards . .
Irritant), H319 (Eye Irritant)

Waste Classification Logic (The "Why")

Before executing disposal, you must understand the Causality of Classification.[1]

e The Halogen Factor: Unlike simple hydrocarbons, this molecule contains lodine. When
incinerated, iodine does not combust into CO2 and Hz20.[1] Instead, it forms Hydroiodic Acid
(HI) and elemental lodine (I2).

o Operational Impact: This requires incinerators equipped with caustic scrubbers. Therefore,

this waste MUST be segregated into the "Halogenated" stream.[1]

o The Acid Factor: While it is a weak acid, bulk quantities can lower the pH of waste drums,
potentially reacting with incompatible wastes (e.g., cyanides, sulfides) or corroding metal
drums if moisture is present.[1]

Regulatory Status (RCRA - USA)

o Listed Waste: Not specifically P-listed or U-listed.

o Characteristic Waste: Likely not D002 (Corrosive) unless in aqueous solution with pH < 2,
but always treated as Hazardous Chemical Waste due to toxicity and halogen content.

Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Solid (Excess Reagent)
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Use this for expired shelf stock or excess dry product.

o Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Avoid metal
containers due to potential acid corrosion.

e Labeling: Affix a hazardous waste label.
o Primary Constituent:[2][3][4] 3-lodo-2-methylphenylacetic acid.[5]
o Hazard Checkbox: Toxic, Irritant.[1]
o Critical Note: Write "Solid Waste - Halogenated" clearly.
e Segregation: Do not mix with oxidizers or strong bases in the same primary container.

o Transfer: Move to your facility's Central Accumulation Area (CAA) within 3 days of filling.

Protocol B: Disposal of Mother Liquors (Reaction
Mixtures)

Use this for solvents containing the compound.
¢ Solvent Compatibility Check:
o If dissolved in DCM/Chloroform: Pour directly into the Halogenated Solvent Waste carboy.

o If dissolved in Acetone/Methanol/Ethyl Acetate: Even though the solvent is non-
halogenated, the presence of the iodinated solute (>1-2%) usually mandates the
Halogenated Waste stream to prevent contamination of fuel-blending programs.

e pH Check: If the solution is highly acidic (pH < 4), neutralize slightly with dilute Sodium
Bicarbonate (NaHCO:s) before adding to the waste carboy to prevent off-gassing or container
degradation.

Protocol C: Spill Cleanup (Immediate Action)

For bench-scale spills (1g - 1009).
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o PPE: Nitrile gloves (double gloved recommended), safety goggles, lab coat.[1]
e Containment: If solid, minimize dust. If liquid, dike with absorbent pillows.[1]

o Neutralization (Liquid Spills): Sprinkle Sodium Carbonate (Soda Ash) or Sodium Bicarbonate
over the spill. Wait for bubbling to cease.

e Collection:
o Scoop material using a plastic dustpan.

o Place all spill debris (including contaminated paper towels) into a clear plastic bag
(minimum 4 mil thickness).

o Seal bag and place inside a rigid container labeled "Debris from Halogenated Acid Spill."

Decision Logic & Workflow

The following diagram illustrates the critical decision nodes for handling this specific compound.
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Waste Material:
3-lodo-2-methylphenylacetic acid

Determine Physical State

Pure Solid / Dry Waste Solution / Mother Liquor Spill / Debris

DISPOSAL A:

DISPOSAL D:
Double Bagged ->
Rigid Container

Solid Waste Container Check Solvent System
(Label: Halogenated Organic)

Non-Halo Solvent
(Acetone, MeOH, EtOACc)

Halo Solvent
(DCM, Chloroform)

Is [Solute] > 1%?

No (Trace Only) Yes (Standard Protocol)

DISPOSAL C: DISPOSAL B:
Non-Halogenated Waste Halogenated Liquid Waste
(Only if Trace < 0.1%) (High Temp Incineration)

Click to download full resolution via product page

Caption: Decision tree for segregating 3-lodo-2-methylphenylacetic acid waste streams to
ensure regulatory compliance.
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Scientific Rationale: The lodine Factor

Why is strict segregation required?

When organic waste is sent for "Fuel Blending" (a common, cheaper disposal method for non-
halogenated solvents like Acetone), it is burned in cement kilns.[1] These kilns are not
designed to handle high halogen loads.

o Corrosion: The combustion of the aryl iodide moiety releases HI gas.

HI is highly corrosive to the metal infrastructure of standard kilns.

o Scrubber Saturation: Designated "Halogenated Waste" incinerators utilize wet scrubbers
(using NaOH) to neutralize acid gases:

By mislabeling this compound as generic organic waste, you bypass these safety controls,
potentially causing illegal emissions or facility damage.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
e 2.nj.gov [nj.gov]

e 3. pdf.benchchem.com [pdf.benchchem.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
http://orgsyn.org/content/pdfs/procedures/cv3p0483.pdf
https://doi.org/10.17226/12654
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261
https://www.benchchem.com/product/b2377089?utm_src=pdf-custom-synthesis#bc-rfq
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://nj.gov/health/eoh/rtkweb/documents/fs/1026.pdf
https://pdf.benchchem.com/1242/Safeguarding_Your_Laboratory_and_Environment_Proper_Disposal_of_Iodine_Green.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2377089?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

4. smif.pratt.duke.edu [smif.pratt.duke.edu]

5. 3-I0DO-2-METHYLPHENYLACETIC ACID | 1261554-90-8 [sigmaaldrich.com]

6. orgsyn.org [orgsyn.org]

e To cite this document: BenchChem. [Operational Guide: Disposal and Handling of 3-lodo-2-
methylphenylacetic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2377089/docs#operational-guide-disposal-and-
handling-of-3-iodo-2-methylphenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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